Cas no 109032-48-6 (9-Phenanthrenol,9-(N-methylcarbamate))

• Product Name: 9-Phenanthrenol,9-(N-methylcarbamate)
• CAS No: 109032-48-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 212512
• PubChem ID: 122982
• Update Time: 2025-04-19

9-Phenanthrenol,9-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenol,9-(N-methylcarbamate)
• 9-PHENANTHRYL-N-METHYL-CARBAMATE
• phenanthren-9-yl N-methylcarbamate
• 9-Phenanthryl N-methylcarbamate
• CCRIS 1841
• phenanthren-9-yl methylcarbamate
• DTXSID90148804
• 109032-48-6

• Inchi： 1S/C16H13NO2/c1-17-16(18)19-15-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15/h2-10H,1H3,(H,17,18)
• InChI Key： OEVVTGTYBNYFCS-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 427.5°Cat760mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.677
• PSA: 38.33
• LogP: 3.91560